Cas no 26731-83-9 (4-(4-methylpiperazin-1-yl)quinazoline)

4-(4-Methylpiperazin-1-yl)quinazoline is a quinazoline derivative featuring a 4-methylpiperazine substituent at the 4-position, which enhances its utility as a versatile intermediate in organic synthesis and pharmaceutical research. The compound's structural motif is notable for its potential in modulating biological activity, particularly in kinase inhibition and receptor binding studies. Its well-defined heterocyclic framework offers stability and reactivity, making it suitable for further functionalization. The methylpiperazine group contributes to improved solubility and pharmacokinetic properties, facilitating applications in drug discovery. This compound is commonly employed in the development of targeted therapeutics, particularly in oncology and CNS research, due to its ability to interact with key biomolecular targets.

4-(4-methylpiperazin-1-yl)quinazoline structure

26731-83-9 structure

Product Name:4-(4-methylpiperazin-1-yl)quinazoline

CAS No:26731-83-9

MF:C₁₃H₁₆N₄

MW:228.292942047119

CID:1110097

PubChem ID:21029584

Update Time:2026-04-28

4-(4-methylpiperazin-1-yl)quinazoline Chemical and Physical Properties

Names and Identifiers

- 4-(4-methyl-1-piperazinyl)-Quinazoline
- 4-(4-methylpiperazin-1-yl)quinazoline

4-(4-methylpiperazin-1-yl)quinazoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-14327721-0.05g	4-(4-methylpiperazin-1-yl)quinazoline	26731-83-9		0.05g	$73.0	2023-05-25
Enamine	EN300-14327721-50mg	4-(4-methylpiperazin-1-yl)quinazoline	26731-83-9	90.0%	50mg	$587.0	2023-09-29
Enamine	EN300-14327721-100mg	4-(4-methylpiperazin-1-yl)quinazoline	26731-83-9	90.0%	100mg	$615.0	2023-09-29
Enamine	EN300-14327721-250mg	4-(4-methylpiperazin-1-yl)quinazoline	26731-83-9	90.0%	250mg	$642.0	2023-09-29
Enamine	EN300-14327721-500mg	4-(4-methylpiperazin-1-yl)quinazoline	26731-83-9	90.0%	500mg	$671.0	2023-09-29
Enamine	EN300-14327721-1000mg	4-(4-methylpiperazin-1-yl)quinazoline	26731-83-9	90.0%	1000mg	$699.0	2023-09-29
Enamine	EN300-14327721-2500mg	4-(4-methylpiperazin-1-yl)quinazoline	26731-83-9	90.0%	2500mg	$1370.0	2023-09-29
Enamine	EN300-14327721-5000mg	4-(4-methylpiperazin-1-yl)quinazoline	26731-83-9	90.0%	5000mg	$2028.0	2023-09-29
Enamine	EN300-14327721-10000mg	4-(4-methylpiperazin-1-yl)quinazoline	26731-83-9	90.0%	10000mg	$3007.0	2023-09-29

4-(4-methylpiperazin-1-yl)quinazoline Related Literature

1. Achieving high thermal stability of different rare-earth ions in a single matrix host via the manipulation of the local structure by a solid solution†

Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
2. Aggregation-induced emission enhancement of carbon quantum dots and applications in light emitting devices

Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
4. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
5. An ionic liquid-mesoporous silica blend as a novel adsorbent for the adsorption and recovery of palladium ions, and its applications in continuous flow study and as an industrial catalyst†

Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 4-(4-methylpiperazin-1-yl)quinazoline

Comprehensive Overview of 4-(4-methylpiperazin-1-yl)quinazoline (CAS No. 26731-83-9): Properties, Applications, and Research Insights

4-(4-methylpiperazin-1-yl)quinazoline (CAS No. 26731-83-9) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential biological activities. This quinazoline derivative is characterized by a piperazine moiety attached to the quinazoline core, which enhances its solubility and interaction with biological targets. Researchers are increasingly exploring its role in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents.

The compound's molecular formula is C₁₃H₁₆N₄, with a molecular weight of 228.30 g/mol. Its chemical structure features a quinazoline ring system, which is known for its versatility in medicinal chemistry. The addition of the 4-methylpiperazine group at the 4-position introduces a basic nitrogen center, making it a valuable scaffold for designing molecules with improved pharmacokinetic properties. Recent studies highlight its potential in targeting cancer-related pathways, neurodegenerative diseases, and infectious diseases, aligning with current trends in precision medicine.

In the context of drug design, 4-(4-methylpiperazin-1-yl)quinazoline serves as a key intermediate for synthesizing more complex molecules. Its ability to modulate protein-protein interactions and enzyme activity has made it a focal point in high-throughput screening campaigns. For instance, derivatives of this compound have shown promise as EGFR inhibitors, a hot topic in oncology research due to the rising prevalence of EGFR-mutated cancers. This aligns with the growing demand for targeted therapies and personalized medicine solutions.

From a synthetic chemistry perspective, the compound's reactivity and stability under various conditions make it a reliable building block. It can undergo electrophilic substitution, nucleophilic addition, and cross-coupling reactions, enabling the creation of diverse libraries for structure-activity relationship (SAR) studies. Researchers are also investigating its role in green chemistry applications, such as catalyst design and sustainable synthesis methods, reflecting the industry's shift toward eco-friendly practices.

Beyond pharmaceuticals, 4-(4-methylpiperazin-1-yl)quinazoline has potential applications in material science. Its aromatic system and nitrogen-rich structure contribute to its use in designing organic semiconductors and fluorescent probes. These applications are particularly relevant in the era of IoT and wearable technology, where advanced materials are in high demand. Additionally, its optical properties are being explored for bioimaging and diagnostic tools, addressing the need for non-invasive medical technologies.

Safety and regulatory aspects of CAS No. 26731-83-9 are also critical considerations. While the compound is not classified as hazardous under standard guidelines, proper handling protocols are recommended to ensure workplace safety. Its biodegradability and environmental impact are under evaluation, as sustainability becomes a priority in chemical manufacturing. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), which emphasize responsible production and consumption.

In summary, 4-(4-methylpiperazin-1-yl)quinazoline (CAS No. 26731-83-9) is a multifaceted compound with broad applications in drug discovery, material science, and green chemistry. Its structural versatility and biological relevance make it a valuable asset for researchers tackling modern challenges in healthcare and technology. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in advancing innovative therapies and sustainable solutions.